Cas no 742094-79-7 ([(4-Allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid)

• Product Name: [(4-Allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid
• CAS No: 742094-79-7
• MF: C₁₄H₁₂N₄O₃S
• MW: 316.335081100464
• CID: 2627406
• PubChem ID: 2427298
• Update Time: 2025-04-21

[(4-Allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid Chemical and Physical Properties

Names and Identifiers

• .
• [(4-allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid
• 2-{[5-oxo-4-(prop-2-en-1-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetic acid
• MLS001170834
• HMS2851F09
• NE25961
• SMR000588315
• Z55118910
• [(4-Allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid, AldrichCPR
• EN300-08877
• J-502689
• 2-{[5-oxo-4-(prop-2-en-1-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}aceticacid
• AKOS005198675
• G31758
• {[5-OXO-4-(PROP-2-EN-1-YL)-[1,2,4]TRIAZOLO[4,3-A]QUINAZOLIN-1-YL]SULFANYL}ACETIC ACID
• 2-[(5-oxo-4-prop-2-enyl-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]acetic acid
• SR-01000050007
• 742094-79-7
• SR-01000050007-1
• CHEMBL1874044
• [(4-Allyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetic acid

• MDL： MFCD05261235
• Inchi： 1S/C14H12N4O3S/c1-2-7-17-12(21)9-5-3-4-6-10(9)18-13(17)15-16-14(18)22-8-11(19)20/h2-6H,1,7-8H2,(H,19,20)
• InChI Key： OAPZIJNQRWNEBZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C2N(CC=C)C(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 316.06301143 g/mol
• Monoisotopic Mass: 316.06301143 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 316.34
• XLogP3: 1.6
• Topological Polar Surface Area: 114

Experimental Properties

• Solubility: >47.4 [ug/mL]